Cas no 1087784-71-1 (2,5-dimethyl-4-sulfamoylfuran-3-carboxylic acid)

• Product Name: 2,5-dimethyl-4-sulfamoylfuran-3-carboxylic acid
• CAS No: 1087784-71-1
• MF: C₇H₉NO₅S
• MW: 219.215060949326
• CID: 4570723
• PubChem ID: 39870159
• Update Time: 2024-11-06

2,5-dimethyl-4-sulfamoylfuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethyl-4-sulfamoylfuran-3-carboxylic Acid
• 3-Furancarboxylic acid, 4-(aminosulfonyl)-2,5-dimethyl-
• Metallo β-lactamase ligand 1
• Bacterial,β-lactamase,sulfamoyl,Metallo βlactamase ligand 1,Metallo β-lactamase ligand 1,Inhibitor,antibacterial,antibiotics,inhibit,carboxyl,Metallo β lactamase ligand 1
• HY-136306
• DA-75432
• 2,5-dimethyl-4-sulfamoyl-furan-3-carboxylic acid
• G13749
• TS-08896
• AKOS009315997
• 4-(aminosulfonyl)-2,5-dimethyl-3-furoic acid
• NO9
• CS-0128059
• Metallo beta-lactamase ligand 1
• SCHEMBL23732207
• Z381057648
• 2,5-dimethyl-4-sulfamoylfuran-3-carboxylicacid
• Metallo
• 1087784-71-1
• EN300-39529
• AB00996676-01
• A-lactamase ligand 1
• 2,5-dimethyl-4-sulfamoylfuran-3-carboxylic acid

• Inchi： 1S/C7H9NO5S/c1-3-5(7(9)10)6(4(2)13-3)14(8,11)12/h1-2H3,(H,9,10)(H2,8,11,12)
• InChI Key： YPWRJNLSEWKOGW-UHFFFAOYSA-N
• SMILES： O1C(C)=C(S(N)(=O)=O)C(C(O)=O)=C1C

Computed Properties

• Exact Mass: 219.02014356g/mol
• Monoisotopic Mass: 219.02014356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids